5-(3-(Pyridin-3-yloxy)azetidine-1-carbonyl)pyrrolidin-2-one
Description
Synthesis Analysis
Spiro heterocycles such as spiro-azetidin-2-one, -pyrrolidine, -indol (one) and -pyran derivatives have been found to exhibit diversified biological and pharmacological activity in addition to their therapeutic properties . Over the years, many synthetic methodologies have been established for the construction of spirocyclic compounds . Azetidine can be considered as a fairly typical cyclic amine . The azetidin-2-one ring has given life-saving penicillin and cephalosporin antibiotics . Further exploitation of the β-lactam ring has yielded biologically active new chemical entities exhibiting a variety of activities .Molecular Structure Analysis
Spirocyclic compounds are characterized by having two rings sharing the same atom, the quaternary spiro carbon . The inherent rigidity of spirocyclic compounds causes a decrease in the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target .Scientific Research Applications
Luminescent Lanthanide Complexes
Lanthanide complexes based on this compound have been synthesized and characterized. These isostructural two-dimensional complexes exhibit strong characteristic red luminescence (Eu(III)) and green luminescence (Tb(III)). Additionally, they serve as visual fluorescent probes in aqueous solutions, with excellent detection limits for acetone, Fe^3+, and CrO^2− .
Polyheterocyclic Synthesis
The compound can be utilized in the synthesis of polyheterocyclic pyrrolo[3,4-b]pyridin-5-ones. By modifying the amino component, analogues with diverse structures can be obtained .
Metal-Organic Complexes
Three new metal–organic complexes based on 5-(pyridin-3-yl)isophthalic acid have been synthesized. These complexes, involving iron, cobalt, and nickel, exhibit interesting properties and may find applications in materials science and catalysis .
Triazole Chemistry
The compound contains a pyridine ring, which can be further functionalized to incorporate triazole moieties. Triazoles are versatile heterocycles with applications in drug discovery, materials science, and coordination chemistry .
Fluorescent Sensors
Due to its fluorescence properties, this compound can be employed as a sensor for detecting specific analytes. Its quenching effects on various ions (e.g., Fe^3+ and CrO^2−) make it a promising candidate for environmental monitoring and bioimaging .
properties
IUPAC Name |
5-(3-pyridin-3-yloxyazetidine-1-carbonyl)pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c17-12-4-3-11(15-12)13(18)16-7-10(8-16)19-9-2-1-5-14-6-9/h1-2,5-6,10-11H,3-4,7-8H2,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYRBVJWEGGKKKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC1C(=O)N2CC(C2)OC3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-(Pyridin-3-yloxy)azetidine-1-carbonyl)pyrrolidin-2-one | |
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